N-cyclopropyl-2-fluoro-4-nitrobenzamide

• IUPAC Name: N-cyclopropyl-2-fluoro-4-nitrobenzamide
• InChI: InChI=1S/C10H9FN2O3/c11-9-5-7(13(15)16)3-4-8(9)10(14)12-6-1-2-6/h3-6H,1-2H2,(H,12,14)
• InChI Key: XNINLXJGWUELCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C10H9FN2O3
• Molecular Weight: 224.19 g/mol
• CAS No.: 1456980-84-9

Description

“N-cyclopropyl-2-fluoro-4-nitrobenzamide” is a chemical compound with the molecular formula C10H9FN2O3 and a molecular weight of 224.19 g/mol. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzamide group with a nitro group at the 4-position and a fluoro group at the 2-position. The benzamide nitrogen is bonded to a cyclopropyl group.

Scientific Research Applications

Synthesis and Characterization

N-cyclopropyl-2-fluoro-4-nitrobenzamide is involved in various synthetic pathways and structural studies. The compound and its derivatives are often used as intermediates in the synthesis of more complex organic molecules.

• Synthesis of Amino-Fluoro-N-methyl Benzamides : A convenient synthesis pathway for 4-amino-2-fluoro-N-methyl-benzamide involves the oxidation of 2-fluoro-4-nitrotoluene, followed by chlorination, amination, and hydrogenation, showcasing the role of fluoro-nitrobenzamide derivatives in the production of amino-fluoro compounds (Xu, Xu, & Zhu, 2013).

• Crystal Structure Analysis : The crystal structure and synthesis of N-Cyclohexyl-2-nitrobenzamide have been studied, highlighting the importance of nitrobenzamide derivatives in structural chemistry and materials science (Saeed, Hussain, & Bolte, 2010).

• Nickel(II) Complexes for Nanostructured Thin Films : Nickel(II) complexes of N-(di-alkyl-carbamothioyl)-4-nitrobenzamide have been synthesized and used as precursors for the deposition of nickel sulfide nanostructured thin films, demonstrating the compound's potential in nanotechnology and material sciences (Saeed et al., 2013).

Fluorinated Cyclopropanes in Medicinal Chemistry

The introduction of fluorine or fluorinated groups into cyclopropane derivatives, such as those related to this compound, has significant implications in medicinal chemistry. These compounds are crucial for the development of bioactive compounds with improved biological activity and metabolic profiles.

• Synthesis of Fluorinated Cyclopropanes : Fluorine-containing cyclopropanes, related to N-cyclopropyl compounds, have been synthesized using various methods, and they are important building blocks in medicinal chemistry due to their biological activity and metabolic stability (Pons et al., 2021).

Complex Formation and Reactions

This compound derivatives participate in complex formation and various chemical reactions, underlining their versatility and importance in synthetic chemistry.

• Cyclometalated Complexes : Cyclometalated complexes of N-methoxy-4-nitrobenzamide have been synthesized and used as catalysts in C–H bond functionalization reactions, showcasing the reactivity and application of nitrobenzamide derivatives in catalysis (Zhou et al., 2018).

• Antibacterial Activity of Metal Complexes : Nickel and copper metal complexes of N-(alkyl(aryl)carbamothioyl)-4-nitrobenzamide have shown significant antibacterial activity, indicating potential applications in the development of new antibacterial agents (Saeed, Rashid, & Ali, 2010).

Safety and Hazards

“N-cyclopropyl-2-fluoro-4-nitrobenzamide” should be handled with care. It is recommended to keep the product away from heat, sparks, open flames, and hot surfaces. It should not be inhaled or come into contact with skin or eyes. Protective gloves, eye protection, and face protection should be worn when handling this compound.